N-(3-methoxybenzyl)-4-{[2-(3-methylphenyl)pyrimidin-4-yl]oxy}benzamide

• IUPAC Name: N-(4-ethoxyphenyl)-N-[[2-(4-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C24H24N2O5S2/c1-4-30-21-13-9-19(10-14-21)26(33(27,28)23-6-5-15-32-23)16-22-17(2)31-24(25-22)18-7-11-20(29-3)12-8-18/h5-15H,4,16H2,1-3H3
• InChI Key: QMRGVOHNEFJSDF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N(CC2=C(OC(=N2)C3=CC=C(C=C3)OC)C)S(=O)(=O)C4=CC=CS4
• Molecular Formula: C24H24N2O5S2
• Molecular Weight: 484.6 g/mol

Description

N-(3-methoxybenzyl)-4-{[2-(3-methylphenyl)pyrimidin-4-yl]oxy}benzamide, also known as GNE-272, is a small molecule inhibitor that targets the protein tyrosine kinase (PTK) c-Met. This molecule has shown promising results in preclinical studies as an anticancer agent, particularly in inhibiting tumor growth and metastasis.

Scientific Research Applications

Organic Synthesis and Chemical Transformations

• Enantioselective Synthesis : A study details the enantioselective synthesis of 2,3-disubstituted piperidines from (S)-methylpyroglutamate, showing the utility of N-methoxy-N-methylamide derivatives in organic synthesis, which could relate to the synthesis routes or chemical transformations of similar compounds (Calvez, Langlois, & Chiaroni, 1998).
• Amidine Protection for Solution Phase Library Synthesis : Demonstrates the application of 4-methoxybenzyl-4-nitrophenylcarbonate for the N-protection of amidinonaphthol, highlighting techniques in the synthesis of substituted benzamidines which may have parallels in handling similar compounds (Bailey, Baker, Hayler, & Kane, 1999).

Medicinal Chemistry and Biological Evaluation

• HDAC Inhibitor Discovery : Discusses the discovery of N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide (MGCD0103), a histone deacetylase inhibitor, which may share pharmacological properties or synthetic pathways with the compound , emphasizing the role of benzamide derivatives in cancer research (Zhou et al., 2008).
• Anti-inflammatory and Analgesic Agents : A synthesis report of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from natural compounds as anti-inflammatory and analgesic agents, which can provide context on the therapeutic potential of benzamide derivatives (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Biochemical Studies and Analytical Applications

• Nonaqueous Capillary Electrophoresis : Explores the separation of imatinib mesylate and related substances, including N-(4-methyl-3-(4-(pyridin-3-yl)pyrimidin-2-ylamino)phenyl)-4-((piperazin-1-yl)methyl) benzamide, using nonaqueous capillary electrophoresis, showing analytical techniques that might apply to the study of similar compounds (Ye et al., 2012).